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For researchers, scientists, and professionals in drug development, precise temperature

measurement is not merely a requirement but a cornerstone of experimental validity and

process control. Resistance Temperature Detectors (RTDs) are renowned for their stability and

accuracy, with the Pt100 and Pt1000 variants being the most common. This guide provides an

objective, data-driven comparison of the accuracy of Pt100 and Pt1000 sensors, specifically

within the high-precision 4-wire configuration, to inform selection for critical applications.

Fundamental Principles of Pt100 and Pt1000 Sensors
Both Pt100 and Pt1000 are platinum RTDs that operate on the principle of a predictable

change in electrical resistance with temperature.[1][2] The core distinction lies in their nominal

resistance at 0°C:

Pt100: 100 Ohms (Ω) at 0°C.[1]

Pt1000: 1000 Ohms (Ω) at 0°C.[1]

This fundamental difference in base resistance influences several performance characteristics

that impact in-application accuracy. Both sensor types follow the same temperature coefficient

of resistance (TCR), typically 0.00385 Ω/Ω/°C as defined by the IEC 60751 standard, and

share the same physical operating temperature ranges.[3][4]
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From a standards perspective, the intrinsic accuracy of Pt100 and Pt1000 sensors is identical

for a given tolerance class.[5] The international standard IEC 60751 defines these classes,

which specify the maximum permissible deviation from the nominal resistance-temperature

curve.[6][7] This means a Class A Pt100 sensor has the same temperature tolerance as a

Class A Pt1000 sensor.[5]

The most common tolerance classes are summarized below.

Tolerance
Class

Formula for
Tolerance
Limit (°C)

Tolerance at
0°C

Tolerance at
100°C

Tolerance at
300°C

Class AA (F 0.1)
± (0.1 + 0.0017

|t|)
± 0.10°C ± 0.27°C ± 0.61°C

Class A (F 0.15)
± (0.15 + 0.002

|t|)
± 0.15°C ± 0.35°C ± 0.75°C

Class B (F 0.3) ± (0.3 + 0.005 |t|) ± 0.30°C ± 0.80°C ± 1.80°C

Class C (F 0.6) ± (0.6 + 0.01 |t|) ± 0.60°C ± 1.60°C ± 3.60°C

Note: |t|

represents the

absolute

temperature in

degrees Celsius.

Data sourced

from IEC 60751

standard

definitions.[6][7]

[8]

In-Application Accuracy: A Deeper Comparison
While intrinsic accuracy is identical by class, the practical accuracy achieved in a measurement

system is influenced by several factors. In these areas, significant performance differences

between Pt100 and Pt1000 sensors emerge, even in a 4-wire setup.
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The Role of the 4-Wire Configuration
A 4-wire measurement configuration is the most precise method for reading an RTD sensor

and is standard for laboratory and high-precision applications.[9][10] It works by using two

wires to supply a constant current through the RTD element and the other two wires to

measure the voltage drop directly across the element.[11][12] Because the voltage-measuring

wires carry virtually no current, the resistance of the lead wires is completely negated from the

measurement.[11]

Conclusion: In a properly implemented 4-wire circuit, both Pt100 and Pt1000 sensors equally

and effectively eliminate lead wire resistance as a source of error.[13][14]

Self-Heating Error
A critical, and often underestimated, source of error is sensor self-heating. The excitation

current passing through the RTD's resistance element dissipates a small amount of power as

heat (P = I²R), causing the sensor to report a slightly higher temperature than the environment

it is measuring.[15]

This is where the Pt1000 demonstrates a significant advantage.

Due to its 10-fold higher base resistance, a Pt1000 requires a much lower excitation current

(typically 0.1-1mA) to generate the same output voltage as a Pt100 (typically 1-5mA).[13][15]

This lower current dramatically reduces the power dissipated as heat, resulting in a

substantially lower self-heating error.[3][16]

For high-accuracy applications, especially in static or slow-moving fluids or gases where heat

dissipation is poor, the lower self-heating of the Pt1000 is a decisive factor for superior

accuracy.

Signal Quality and Instrumentation Effects
The higher nominal resistance of the Pt1000 provides a stronger signal.

Higher Sensitivity: A Pt1000 has a resistance change of approximately 3.85 Ω/°C, ten times

greater than the ~0.385 Ω/°C of a Pt100.[1][4]
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Improved Signal-to-Noise Ratio (SNR): This larger resistance change translates into a larger

voltage output for a given temperature change, creating a stronger signal relative to any

background electrical noise.[1][4] This makes the measurement more robust and less

susceptible to interference, which is crucial for achieving high resolution and stability.[4]

Modern high-resolution digital multimeters and data acquisition systems can better resolve the

larger signal from a Pt1000, potentially leading to more precise measurements.

Quantitative Data Summary
The table below summarizes the key performance parameters influencing the accuracy of 4-

wire Pt100 and Pt1000 RTDs.

Feature Pt100 4-Wire RTD Pt1000 4-Wire RTD
Advantage for
Accuracy

Base Resistance (at

0°C)
100 Ω 1000 Ω -

Sensitivity ~0.385 Ω/°C ~3.85 Ω/°C Pt1000

Lead Wire Influence
Completely

compensated

Completely

compensated
Equal

Typical Excitation

Current
1 - 5 mA 0.1 - 1 mA Pt1000

Self-Heating Effect Higher Lower Pt1000

Signal-to-Noise Ratio

(SNR)
Lower Higher Pt1000

Instrument

Compatibility

Industry standard,

widespread

Requires compatible

equipment
Pt100

Experimental Protocol for Accuracy Verification
To empirically validate the accuracy of Pt100 and Pt1000 sensors, the following protocol can be

employed.
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1. Required Equipment:

High-stability temperature source: Dry-block calibrator or a stirred calibration bath (e.g.,

Fluke Hart Scientific models).[17]

High-accuracy reference thermometer: A calibrated Standard Platinum Resistance

Thermometer (SPRT) or a high-accuracy digital reference thermometer.[17]

High-precision readout: A digital multimeter or temperature readout with at least 6.5 digits of

resolution, capable of 4-wire resistance measurement.

Test sensors: The Pt100 and Pt1000 4-wire RTDs to be compared.

2. Experimental Setup:

Place the reference thermometer and both test RTDs into the temperature source. Ensure

their sensing elements are closely bundled and immersed to the same depth to minimize

thermal gradients.[17]

Connect the 4-wire leads of each test RTD to the high-precision readout.

Connect the reference thermometer to its dedicated readout.

3. Measurement Procedure:

Set the temperature source to the first desired calibration point (e.g., 0°C).

Allow the system to fully stabilize for at least 20-30 minutes.

Simultaneously record the temperature from the reference thermometer and the resistance

values from the Pt100 and Pt1000 sensors.

Repeat this process for a range of temperatures relevant to the intended application (e.g., in

25°C increments from 0°C to 200°C).[18]

4. Data Analysis:
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For each temperature point, convert the measured resistance of the Pt100 and Pt1000 to

temperature using the appropriate IEC 60751 conversion formula or table.

Calculate the measurement error for each test sensor at each temperature point: Error =

T_sensor - T_reference.

Compare the calculated errors against the tolerance specifications for the sensors' accuracy

class.

Analyze the data for trends, stability, and noise to determine which sensor provides superior

performance in the specific test conditions.

Visualizations
The following diagrams illustrate the key relationships and workflows discussed.
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Caption: Key factors influencing in-application RTD accuracy.
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Caption: Experimental workflow for RTD accuracy comparison.

Conclusion and Recommendations
While Pt100 and Pt1000 4-wire RTDs share identical intrinsic accuracy specifications per their

tolerance class, the Pt1000 offers distinct advantages for achieving higher in-application

accuracy.

Lead Wire Errors: In a 4-wire configuration, this error source is effectively eliminated for both

sensor types.

Self-Heating: The Pt1000 exhibits significantly lower self-heating due to the lower required

measurement current, making it superior for measurements in poorly conductive media or

where the highest precision is demanded.[3]

Signal Quality: The Pt1000 provides a 10x stronger signal, leading to a better signal-to-noise

ratio and greater resilience to electrical interference.[4]

For researchers, scientists, and drug development professionals requiring the highest degree

of measurement certainty, the Pt1000 4-wire RTD is often the superior choice. Its inherent

physical properties lead to a reduction in two subtle but critical error sources—self-heating and

electrical noise—thereby delivering a more reliable and accurate temperature measurement in

demanding experimental and process environments. The Pt100 remains a robust and cost-

effective industry standard suitable for a wide range of applications where these specific error

sources are less critical.[1][13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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